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This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
optimizing Quality of Service (QoS) settings on the HPE FlexFabric 5945 switch. Proper QoS
configuration is critical in research environments to ensure that high-priority, latency-sensitive
traffic from scientific instruments and critical data transfers are not impeded by other network
activities.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental approach to configuring QoS on the HPE FlexFabric 59457

Al: The HPE FlexFabric 5945 utilizes a modular QoS configuration (MQC) approach.[1] This
involves three core steps:

 Traffic Classification: Identifying and categorizing traffic into different classes based on
criteria such as IP address, protocol, or port number. This is achieved using the traffic
classifier command.

 Traffic Behavior: Defining the actions to be taken on each traffic class. This includes actions
like marking, policing (rate limiting), or queuing. These are configured using the traffic
behavior command.[1]

e QoS Policy: Binding traffic classifiers with their corresponding traffic behaviors. This policy is
then applied to an interface (port) or VLAN to enforce the QoS rules using the qos policy

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1669747?utm_src=pdf-interest
https://arubanetworking.hpe.com/techdocs/Switches/FlexFabric/5944/5200-7938.pdf
https://arubanetworking.hpe.com/techdocs/Switches/FlexFabric/5944/5200-7938.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

command.
Q2: How can | prioritize real-time data from a scientific instrument over bulk data transfers?

A2: You can achieve this by creating a QoS policy that places the real-time data into a high-
priority queue. The HPE 5945 supports Strict Priority (SP) queuing, which services the highest
priority queue before any other queue.[2]

Experimental Protocol: Prioritizing Real-Time Data

« ldentify Instrument Traffic: Determine the source IP address or a specific TCP/UDP port used
by your scientific instrument.

o Configure a Traffic Classifier:
» Configure a Traffic Behavior for High Priority:

gos policy priority_research classifier instrument_data behavior high_priority
o Apply the Policy to the Ingress Interface:

Q3: My large data transfers (e.g., genomics data) seem to be slow. How can | guarantee a
minimum amount of bandwidth for them?

A3: To guarantee bandwidth for large data transfers, you can use Weighted Fair Queuing
(WFQ) or Class-Based Queuing (CBQ) and assign a specific bandwidth percentage to the
traffic class associated with your data transfers.

Q4: How can | verify that my QoS policy is actually working and that traffic is being classified
correctly?

A4: You can use the display qos policy interface command to view statistics for a QoS policy
applied to an interface. This will show you the number of packets that have matched the rules
for each traffic class.

Troubleshooting Steps:

o Enter the interface view of the port where the policy is applied.
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e Use the command: display qos policy interface

o Examine the "Matched" packet count for your defined classifiers. If the count is zero or not
increasing as expected, there may be an issue with your traffic classifier rules.

Troubleshooting Guides

Issue 1: High-priority traffic is being dropped during periods of network congestion.
Possible Cause: The buffer size allocated to the high-priority queue may be insufficient.
Troubleshooting Steps:

o Examine Queue Statistics: Use the display gos queue-statistics interface command to check
for packet drops in the queue corresponding to your high-priority traffic.

o Adjust Buffer Allocation: You can manually configure the data buffer for different queues. It is
recommended to enable the Burst feature for applications requiring larger buffer spaces. [1]
[3]3. Verify Queuing Method: Ensure that the interface is configured for Strict Priority (SP)
queuing for your most critical traffic using the qos sp command in the interface view. [2] Issue
2: A QoS policy applied to an interface does not seem to have any effect.

Possible Causes:

e The policy is applied in the wrong direction (inbound vs. outbound).

o The traffic classifier rules are incorrect and are not matching the intended traffic.
e The actions defined in the traffic behavior are not appropriate.

Troubleshooting Steps:

 Verify Policy Application: Use display qos policy interface to confirm the policy is applied and
in the correct direction.

» Check Classifier Rules: Carefully review your traffic classifier configuration. Ensure that the
source/destination IPs, ports, and protocols match the traffic you intend to classify.
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o Simulate and Test: If possible, generate test traffic that should match the classifier and
monitor the packet statistics to see if they increase.

Quantitative Data Summary

The following table summarizes default QoS values and configurable parameters on the HPE
FlexFabric 5945.

Configurable Relevant
Parameter Default Value
Range Commands
Interface Queuin 0S sp, gOs wrr, qos
Q g Byte-count WRR SP, WFQ, WRR a P-4 a
Method wifq
Number of Queues
8 2,4,0r8 gos queue-number
per Port
Local Precedence remark local-
8 (0-7) 0-7
Levels precedence
DSCP Value 0-63 0-63 remark dscp
Visualizations
QoS MQC Workflow
Configuration Steps
2. Traffic Behavior JERASSEEIS Application

(remark, police)
3. QoS Policy Apply To Interface Action Applied Outgoing
(classifier behavior) (qos apply policy) Packet
Associate

Incoming Match Criteria | 1. Traffic Classifier
Packet (if-match)
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Caption: Modular QoS Configuration (MQC) logical workflow.

Priority Queuing vs. Weighted Fair Queuing
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Caption: Comparison of SP and WFQ queuing behaviors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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flexfabric-5945]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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